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Introduction

This document provides detailed protocols for laboratory and semi-field testing of the efficacy of
IR3535 (Ethyl butylacetylaminopropionate) as a topical repellent against Anopheles
mosquitoes, the primary vectors of malaria. These guidelines are intended for researchers,
scientists, and professionals involved in the development and evaluation of insect repellents.
The protocols are based on established methods, including those recommended by the World
Health Organization (WHO) and the Environmental Protection Agency (EPA).[1][2][3]

IR3535 is a synthetic insect repellent with a favorable safety profile.[4] Its mode of action is
thought to involve the modulation of mosquito olfactory receptors, potentially by masking
human odors and thus preventing mosquitoes from recognizing a host.[5][6][7] Efficacy testing
is crucial to determine the protective duration and effective concentration of IR3535
formulations.
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General Laboratory and Mosquito Rearing
Conditions

Consistent and standardized rearing of Anopheles mosquitoes is fundamental to the reliability
of repellent efficacy testing.

Mosquito Species

o Anopheles gambiae s.l. is a primary vector for malaria and a relevant species for testing.
Other medically important Anopheles species can also be used.

Rearing Protocol

¢ Insectary Conditions: Maintain the insectary at a temperature of 27°C (x 2°C) and relative
humidity of 80% (+ 10%).[8][9] A photoperiod of 12:12 hours (light:dark) or 14:10 hours
should be established to simulate natural conditions.[8][9]

» Larval Rearing: Rear larvae in trays with distilled or deionized water at a density of
approximately 1 larva per 2 cm? of water surface to ensure consistent development.[10]
Feed larvae with a finely ground mixture of fish food, liver powder, or yeast.

o Pupal Collection: Collect pupae and place them in a cup inside an adult emergence cage.

e Adult Maintenance: House adult mosquitoes in cages (e.g., 30x30x30 cm) and provide them
with a 10% sucrose solution ad libitum.[8][9][11]

» Blood-Feeding: To produce eggs, female mosquitoes (3-5 days post-emergence) require a
blood meal.[11] This can be provided through an artificial membrane feeding system using
animal or human blood, or by using a restrained live host where ethically approved.[3][11]

» Oviposition: Place a moist substrate, such as a filter paper-lined cup with water, inside the
cage for egg-laying two days after the blood meal.[8][9]

Efficacy Testing Methodologies

A variety of assays can be employed to evaluate the efficacy of IR3535. The choice of method
depends on the specific research question (e.g., contact repellency, spatial repellency).
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Arm-in-Cage Test (Contact Repellency)

This is a standard and widely used method to determine the complete protection time (CPT) of
a topical repellent.[1][3][12]

Objective: To measure the duration of complete protection against biting from host-seeking
female mosquitoes.

Materials:
o Test cages (e.g., 40x40x40 cm)[3]

e 200-250 nulliparous, host-seeking female Anopheles mosquitoes (5-10 days old), starved for
at least 4 hours.[3][12]

o IR3535 test formulations (e.g., lotions, sprays) at various concentrations.

o Control substance (e.g., ethanol or the formulation base without the active ingredient).
e Human volunteers (recruited under approved ethical guidelines).

e Protective gloves.

Protocol:

e Recruit and screen human volunteers. Volunteers should avoid using any scented products
on the day of testing.

o Apply a standardized dose of the IR3535 formulation (e.g., 1.0 mL per 600 cm?2) evenly to a
defined area of a volunteer's forearm (e.g., from wrist to elbow).[13] The other arm can be
used as an untreated control or for testing a different formulation. The hand should be
protected with a glove.

e At 30-minute intervals, the volunteer will insert the treated forearm into the cage of
mosquitoes for a 3-minute exposure period.[3][12]

» Record the number of mosquito landings and probes (attempts to bite).
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e The test is concluded for a specific formulation when the first confirmed bite occurs. A
confirmed bite is typically defined as one bite followed by another within the same or next
exposure period.[3]

o The Complete Protection Time (CPT) is the time from the application of the repellent until the
first confirmed bite.[3][12]

Excito-Repellency Chamber Assay (Spatial and Contact
Repellency)

This assay helps to distinguish between the irritant (excito) and non-contact repellent (spatial)
effects of a chemical.[14][15][16]

Objective: To measure the ability of IR3535 to induce escape behavior in mosquitoes, with and
without direct contact with the treated surface.

Materials:

Excito-repellency test box with an exposure chamber and a receiving cage connected by a
portal.[15][16]

Treated papers (with IR3535) and control papers (solvent only).

A screened insert to prevent physical contact with the treated paper for non-contact testing.
[15][16]

25 female Anopheles mosquitoes per chamber.[15][16]

Protocol:

e Line the exposure chamber with either IR3535-treated paper or control paper.
« For non-contact repellency, place the screened insert inside the chamber.

 Introduce 25 female mosquitoes into the exposure chamber and allow them to acclimatize
for a specified period with the escape portal closed.[14]
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» Open the portal and record the number of mosquitoes that escape into the receiving cage at
1-minute intervals for a set duration (e.g., 30 minutes).[15][17]

o Calculate the escape rate for both contact and non-contact setups and compare it to the
control.

Data Presentation and Analysis

All quantitative data should be summarized for clear interpretation and comparison.

Arm-in-Cage Test Data

. Complete
Formulation .
. Protection Mean CPT Standard

(Concentration Volunteer ID ] ) ) o
Time (CPT) in (Minutes) Deviation

) .
Minutes

IR3535 (10%) 1 420 435 21.2

2 450

3 435

IR3535 (20%) 1 600 610 14.1

2 620

3 610

Control (Ethanol) 1 2 2.3 0.6

2 3

3 2

Fictional data for illustrative purposes.

Field Efficacy Data of IR3535 against Anopheles
gambiae s.l.

The following table is based on a field study comparing the efficacy of different repellents.[18]
[19][20]
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95% Effective Dosage

Repellent (ED95) (uglcm?) Half-life on Skin (hours)
IR3535 2124 29
DEET 94.3 29
KBR 3023 (Picaridin) 81.8 4.1

Data from Costantini et al. field evaluation.[18][19][20]

Visualizations
Experimental Workflow: Arm-in-Cage Test

Caption: Workflow for the Arm-in-Cage repellent efficacy test.

Proposed Signaling Pathway for IR3535 Action

The exact mechanism of IR3535 is still under investigation, but evidence suggests it functions
by disrupting the mosquito's olfactory system, making the host's scent profile unrecognizable.
[5][6][7] This is in contrast to repellents that may activate specific olfactory receptor neurons
(ORNSs).[6][21]

Caption: Proposed mechanism of IR3535 action on mosquito olfaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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